Cas no 1807218-64-9 (Methyl 5-bromomethyl-4-cyano-2-methylbenzoate)

• Product Name: Methyl 5-bromomethyl-4-cyano-2-methylbenzoate
• CAS No: 1807218-64-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4795340
• Update Time: 2025-10-28

Methyl 5-bromomethyl-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromomethyl-4-cyano-2-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-7-3-9(6-13)8(5-12)4-10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： BXTNBQVQHPLRGK-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromomethyl-4-cyano-2-methylbenzoate

Research Briefing on Methyl 5-bromomethyl-4-cyano-2-methylbenzoate (CAS: 1807218-64-9) in Chemical Biology and Pharmaceutical Applications

Methyl 5-bromomethyl-4-cyano-2-methylbenzoate (CAS: 1807218-64-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity, which allows for further functionalization and incorporation into complex pharmacophores. This briefing provides an overview of the latest research advancements involving this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 5-bromomethyl-4-cyano-2-methylbenzoate as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group in the compound served as a critical handle for introducing diverse substituents, enabling the optimization of inhibitor potency and selectivity. The resulting analogs demonstrated promising activity in preclinical models of B-cell malignancies, underscoring the compound's value in drug discovery pipelines.

Another significant application of Methyl 5-bromomethyl-4-cyano-2-methylbenzoate was reported in the field of covalent drug design. A recent Nature Communications article detailed its use in developing irreversible inhibitors targeting cysteine residues in oncogenic proteins. The electrophilic nature of the bromomethyl group facilitated the formation of stable covalent bonds with target proteins, enhancing both binding affinity and duration of action. This approach has been particularly impactful in addressing drug resistance mechanisms in cancers such as non-small cell lung carcinoma (NSCLC).

Beyond oncology, this compound has also found utility in the synthesis of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel quinolone derivatives with broad-spectrum activity against multidrug-resistant bacterial strains. The cyano and ester functionalities in Methyl 5-bromomethyl-4-cyano-2-methylbenzoate provided essential pharmacophoric elements that contributed to the compounds' ability to disrupt bacterial DNA gyrase.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of Methyl 5-bromomethyl-4-cyano-2-methylbenzoate production. Green Chemistry published a paper in early 2024 outlining a catalytic bromination protocol that reduces hazardous waste generation while maintaining high yields. This development addresses growing concerns about the environmental impact of pharmaceutical manufacturing and aligns with industry-wide efforts to adopt greener synthetic methodologies.

Looking forward, Methyl 5-bromomethyl-4-cyano-2-methylbenzoate continues to attract attention as a versatile building block in drug discovery. Its unique combination of reactive groups makes it particularly valuable for fragment-based drug design and combinatorial chemistry approaches. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel chemotypes against challenging therapeutic targets.

In conclusion, Methyl 5-bromomethyl-4-cyano-2-methylbenzoate (CAS: 1807218-64-9) remains an important tool in modern medicinal chemistry, with applications spanning multiple therapeutic areas. The recent research highlighted in this briefing demonstrates its ongoing relevance in addressing unmet medical needs through innovative drug design strategies. As synthetic methodologies evolve and biological targets become more complex, this compound is likely to maintain its position as a valuable intermediate in pharmaceutical research and development.